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Compound of Interest

Compound Name: 3-(Dimethylamino)benzoic acid

Cat. No.: B154052

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 3-(Dimethylamino)benzoic acid,
a versatile benzoic acid derivative. It covers its chemical and physical properties, synthesis
methodologies, and notable applications in various scientific fields.

Structural Formula and Chemical Identity

3-(Dimethylamino)benzoic acid, also known as N,N-Dimethyl-m-aminobenzoic acid, is an
organic compound with the chemical formula CoH11NO:2.[1][2] Its structure consists of a benzoic
acid core substituted with a dimethylamino group at the meta-position.

SMILES:CN(C)clccee(cl)C(=0)O[3][4]
InChl Key:NEGFNJRAUMCZMY-UHFFFAOY SA-N[3][4][5]

Physicochemical Properties

Quantitative data for 3-(Dimethylamino)benzoic acid are summarized in the table below for
easy reference and comparison.
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Property Value Source(s)
Molecular Weight 165.19 g/mol [11[4115]
Melting Point 148-150 °C 416171

Light yellow to yellow-beige
Appearance ) [6][8]
crystalline powder

B Soluble in methanol (50
Solubility _ ] [6][8][9]
mg/mL); Insoluble in water

Density ~1.16 - 1.27 g/cm3 (estimate) [8][9]

(Data not readily available in
pKa
search results)

LogP 1.6 [5]

Synthesis of 3-(Dimethylamino)benzoic Acid

The manufacturing of 3-(Dimethylamino)benzoic acid can be achieved through several
synthetic routes. A prominent method is the reductive alkylation of 3-aminobenzoic acid or the
in-situ reduction of 3-nitrobenzoic acid followed by methylation.[10][11]

Experimental Protocol: Reductive Methylation of 3-
Nitrobenzoic Acid

This protocol outlines a common two-step synthesis process starting from 3-nitrobenzoic acid.
[12]

Materials:
 3-nitrobenzoic acid
e Methanol

o Tetrahydrofuran

¢ 5% Palladium on carbon (Pd/C) catalyst
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e 37% Formaldehyde aqueous solution

e Hydrogen gas

e 250 mL three-neck flask

o Constant pressure dropping funnel

e Stirring apparatus

e Heating mantle

« Filtration apparatus

 Rotary evaporator

Procedure:

Reaction Setup: In a 250 mL three-neck flask, combine 95 mL of methanol and 3 mL of
tetrahydrofuran.

e Add 16.7 g of 3-nitrobenzoic acid and 0.2 g of 5% palladium on carbon catalyst to the flask.

e Install a constant pressure dropping funnel containing 15.2 mL of 37% formaldehyde
aqueous solution.

o Hydrogenation (Step 1): Purge the reaction system with hydrogen gas to replace the air.

o Heat the mixture to 64 °C and stir. Continue the reaction until the uptake of hydrogen
ceases, indicating the reduction of the nitro group to an amino group.

e Reductive Methylation (Step 2): Slowly add the formaldehyde solution from the dropping
funnel to the reaction mixture while maintaining the hydrogen atmosphere.

o Continue the reaction until hydrogen uptake ceases again, signifying the methylation of the
amino group.
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o Work-up: After the reaction is complete, stop stirring and filter the mixture to recover the
palladium catalyst.

o Concentrate the filtrate using a rotary evaporator to precipitate the product, 3-
(Dimethylamino)benzoic acid.

 Purification: Collect the precipitate by filtration, wash with a small amount of cold water, and
dry at 100 °C.

This process typically yields approximately 15.3 g (93%) of 3-(Dimethylamino)benzoic acid.
[6] The recovered catalyst can be washed and reused.[6]

Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 3-(Dimethylamino)benzoic
acid from 3-nitrobenzoic acid.

Hydrogenation (H2)
64°C

|
5% PdiC Catalyst

Filtration
______ ( (Catalyst Removal)

H
Formaldehyde (37% aq.)

Click to download full resolution via product page
Caption: Synthesis workflow of 3-(Dimethylamino)benzoic acid.

Applications in Research and Industry

3-(Dimethylamino)benzoic acid serves as a valuable intermediate and reagent in various
applications:

o Dye Manufacturing: It is a key intermediate in the synthesis of Crystal Violet Lactone, a
dyestuff used in pressure- and heat-sensitive recording systems.[10][11]
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e Biochemical Assays: This compound is utilized in colorimetric assays to quantify the activity
of enzymes such as peroxidase and manganese peroxidase.[6][7][13] It has also been used
in methods to analyze glucose content from starch and soluble sugar extractions.[6][7]

o Organic Synthesis: As a benzoic acid derivative, it is a building block in the synthesis of more
complex organic molecules.[1] While the provided search results do not detail its direct use
in FDA-approved drugs, the dimethylamino pharmacophore is present in a variety of
pharmaceuticals.[14] Further research could explore its potential as a precursor or fragment
in drug discovery programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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